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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320

This guide provides essential safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling Phenanthrene-13C6.
Phenanthrene-13C6 is a stable, isotopically labeled form of Phenanthrene, a polycyclic
aromatic hydrocarbon (PAH).[1][2] While the isotopic label does not alter its chemical reactivity,
it should be handled with the same precautions as its unlabeled counterpart due to its inherent
hazards.

Phenanthrene is classified as harmful if swallowed and causes skin irritation.[3] It is also
recognized as very toxic to aquatic life with long-lasting environmental effects.[4][5] Adherence
to the following procedures is critical to ensure personal safety and environmental protection.

Key Safety and Physical Data

The following table summarizes essential quantitative data for Phenanthrene. Users should
assume these values are applicable to Phenanthrene-13C6.
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Parameter Value Source

Workplace Exposure Limits

OSHA PEL (8-hr TWA)* 0.2 mg/m? [6]
NIOSH REL (10-hr TWA)t 0.1 mg/m? 6]
ACGIH TLV (8-hr TWA) 0.2 mg/m? [6]

NFPA Hazard Rating

Health 2 (Moderate) [6]
Flammability 1 (Slight) [6]
Reactivity 0 (Minimal) [6]

Physical Properties

Colorless to white crystalline

Appearance colid [6]
Melting Point 95-101°C/203-213.8 °F [5]
Boiling Point 336 °C / 636.8 °F [5]
Solubility in Water Insoluble [3][5]
Vapor Pressure 1 mmHg @ 116 °C [5]

1Exposure limits are for Coal
Tar Pitch Volatiles, which

include Phenanthrene.

Operational and Disposal Plans

This section provides step-by-step procedural guidance for the safe handling and disposal of
Phenanthrene-13C6.

A. Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Phenanthrene-13C6 to minimize
exposure.
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Eye and Face Protection: ANSI Z87.1-compliant safety glasses or chemical splash goggles
are mandatory.[7][8] A face shield should be worn over safety glasses if there is a significant
risk of splashing.[7][8]

Hand Protection: Wear chemical-resistant gloves.[3] Disposable nitrile gloves provide
adequate short-term protection and should be inspected before use.[8] Change gloves
immediately if contact with the chemical is suspected.

Body Protection: A standard laboratory coat or coveralls must be worn and kept fully
buttoned.[6][7]

Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood, to
keep airborne dust concentrations to a minimum.[4][6] If engineering controls are insufficient
or if dust generation is unavoidable, a NIOSH-approved air-purifying respirator may be
necessary.[9]

Footwear: Closed-toe and closed-heel shoes must be worn in the laboratory.[3]

B. Safe Handling Protocol

Preparation: Before handling, ensure you are familiar with the chemical's hazards by
reviewing this guide and the Safety Data Sheet (SDS).[6] Ensure a chemical spill kit is
readily accessible.

Work Area Setup: All handling of solid Phenanthrene-13C6, including weighing and
transferring, should be conducted inside a certified chemical fume hood to prevent inhalation
of dust.[4] Cover the work surface with absorbent, disposable bench paper.

Handling: Avoid actions that generate dust.[4] Use spatulas and other tools carefully. When
preparing solutions, add the solid slowly to the solvent.

Post-Handling: After handling, thoroughly decontaminate the work area. Wash hands and
any exposed skin thoroughly with soap and water.[4][5] Contaminated clothing should be
removed and laundered before reuse.[3] Do not eat, drink, or smoke in the handling area.[4]

[5]

C. Storage Requirements
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» Store Phenanthrene-13C6 in its original, tightly sealed container.[4]
o Keep in a dry, well-ventilated area away from heat, direct sunlight, and ignition sources.[4][6]

e The substance is incompatible with strong oxidizing agents (e.g., perchlorates, nitrates,
peroxides).[6] Store it separately from these chemicals.

D. Spill and Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

» Control: Eliminate all ignition sources.[6]

e Protect: Don the appropriate PPE as described in Section A.

o Contain & Clean: For small spills, gently moisten the spilled solid with water to prevent dust
from becoming airborne.[6] Carefully collect the material using a scoop or a HEPA-filtered
vacuum cleaner and place it into a clearly labeled, sealed container for hazardous waste
disposal.[6]

o Decontaminate: Clean the spill area thoroughly with soap and water.
e Do not wash spills into the sewer system.[6]
First Aid Measures:

« If Swallowed: Rinse the mouth with water.[3] Call a poison control center or physician for
guidance.[4][5]

o Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected skin area
thoroughly with soap and water for at least 15 minutes.[5][6] Seek medical attention if skin
irritation occurs or persists.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1421320?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p11409?userType=undefined
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p11409?userType=undefined
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p11409?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://www.fishersci.com/store/msds?partNumber=AC130090050&productDescription=PHENANTHRENE+97%2B%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/3004.pdf
https://bg.cpachem.com/msds?num=SB293&dnl=sd_-_Phenanthrene_%5BCAS_85-01-8%5D_%28SB293%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[5] Remove contact lenses if present
and easy to do.[6] Seek medical attention.

 Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, provide oxygen
and seek immediate medical attention.

E. Waste Disposal Plan

All Phenanthrene-13C6 waste, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as hazardous waste.

e Segregation: Do not mix phenanthrene waste with other waste streams.[4]

o Containment: Collect all solid waste in a designated, sealed, and clearly labeled hazardous
waste container.[6] Handle uncleaned containers as you would the product itself.[4]

» Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office.[6] Disposal must comply with all local, state, and federal regulations.[3][4]
Phenanthrene is not suitable for drain disposal.[10]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Phenanthrene-
13C6 in a laboratory setting.
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Safe Handling Workflow for Phenanthrene-13C6
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Caption: Workflow for safe handling of Phenanthrene-13C6 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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